2-Ethyl-2-methylpent-4-ynal

• IUPAC Name: 2-ethyl-2-methylpent-4-ynal
• InChI: InChI=1S/C8H12O/c1-4-6-8(3,5-2)7-9/h1,7H,5-6H2,2-3H3
• InChI Key: MOIJIMCBHAFKMU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC#C)C=O
• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol

Description

2-Ethyl-2-methylpent-4-ynal is a branched aldehyde characterized by a five-carbon backbone (pentynal) with a triple bond at position 4 and an aldehyde functional group at position 1. The molecule features two alkyl substituents—ethyl and methyl groups—at position 2, contributing to steric hindrance and influencing its reactivity. The triple bond (yne) may also render it useful in cycloaddition or polymerization processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Ethyl-2-methylpent-4-ynal can be achieved through various methods. One common approach involves the reaction of 2-methyl-3-pentyn-2-ol with an oxidizing agent such as oxalyl chloride in the presence of dimethyl sulfoxide (DMSO) to form the corresponding aldehyde . Another method includes the use of organometallic intermediates, such as organolithium reagents, followed by treatment with borate to yield the intermediate boronate, which is then converted to the aldehyde .

Industrial Production Methods: Industrial production of 2-Ethyl-2-methylpent-4-ynal typically involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The specific methods and conditions may vary depending on the manufacturer and the intended application of the compound.

Chemical Reactions Analysis

Types of Reactions: 2-Ethyl-2-methylpent-4-ynal undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The alkyne group can be reduced to form the corresponding alkene or alkane.

Substitution: The alkyne group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogenation using catalysts such as palladium on carbon (Pd/C) or Lindlar’s catalyst.

Substitution: Nucleophiles such as organolithium or Grignard reagents.

Major Products:

Oxidation: 2-Ethyl-2-methylpentanoic acid.

Reduction: 2-Ethyl-2-methylpent-4-enal or 2-Ethyl-2-methylpentane.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Ethyl-2-methylpent-4-ynal has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-Ethyl-2-methylpent-4-ynal involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The alkyne group can participate in various chemical reactions, contributing to the compound’s reactivity and potential biological effects .

Comparison with Similar Compounds

Ethyl 2-cyanopent-4-enoate (CAS 173908-62-8)

• Structure: Features a pent-4-enoate backbone (double bond at position 4) with a cyano (-CN) group at position 2 and an ethyl ester at position 1.
• Reactivity: The electron-withdrawing cyano group enhances electrophilicity at the α-carbon, making it reactive in Michael additions. The ester group confers stability compared to aldehydes.
• Applications : Used in synthetic intermediates for pharmaceuticals and agrochemicals .

Ethyl (2S)-2-amino-2-methylpent-4-enoate (CAS 1550728-70-5)

• Structure: Contains a pent-4-enoate backbone with an amino (-NH2) and methyl group at position 2. The stereochemistry (S-configuration) is critical for chiral synthesis.
• Reactivity: The amino group introduces basicity and hydrogen-bonding capacity, influencing solubility and interaction with biological targets.
• Applications : Likely employed in peptidomimetics or asymmetric catalysis .

Ethyl 2-phenylacetoacetate (CAS 5413-05-8)

• Structure : A β-keto ester with a phenyl group at position 2 and an ethyl ester at position 1.
• Reactivity: The β-keto ester moiety undergoes keto-enol tautomerism, enabling condensation reactions (e.g., Claisen).
• Applications : Key precursor in synthesizing heterocycles and fragrances .

2-Ethyl-4-methyl-1-pentanol

• Structure : A branched alcohol with hydroxyl (-OH) at position 1 and ethyl/methyl groups at positions 2 and 3.
• Reactivity : The hydroxyl group allows for esterification or oxidation to aldehydes/ketones.
• Applications : Used in flavorings, plasticizers, or surfactants due to its hydrophobic chain .

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Functional Groups	Key Reactivity	Applications
2-Ethyl-2-methylpent-4-ynal	C₈H₁₂O	Aldehyde, triple bond	Nucleophilic addition, cycloaddition	Organic synthesis, polymers
Ethyl 2-cyanopent-4-enoate	C₈H₁₁NO₂	Ester, cyano, double bond	Michael addition, electrophilic substitution	Pharmaceuticals, agrochemicals
Ethyl (2S)-2-amino-2-methylpent-4-enoate	C₈H₁₅NO₂	Ester, amino, double bond	Asymmetric synthesis, hydrogen bonding	Peptidomimetics, catalysis
Ethyl 2-phenylacetoacetate	C₁₂H₁₄O₃	β-keto ester, phenyl	Claisen condensation, tautomerism	Fragrances, heterocycles
2-Ethyl-4-methyl-1-pentanol	C₈H₁₈O	Alcohol	Esterification, oxidation	Surfactants, plasticizers

Key Research Findings and Implications

Functional Group Influence : The aldehyde group in 2-ethyl-2-methylpent-4-ynal confers higher reactivity toward nucleophiles compared to esters or alcohols in analogs. However, this also reduces stability, necessitating careful handling .

Triple Bond vs. Double Bond: The yne group in 2-ethyl-2-methylpent-4-ynal offers unique reactivity (e.g., [2+2] cycloadditions) compared to ene-containing analogs like Ethyl 2-cyanopent-4-enoate, which are more suited for conjugate additions .

Biological Activity

2-Ethyl-2-methylpent-4-ynal is an organic compound with notable biological activities that have garnered research interest. This compound, characterized by its unique alkyne structure, exhibits various properties that may have implications in medicinal chemistry and other fields. This article explores its biological activity, including antimicrobial, anticancer, and other therapeutic potentials, supported by data tables and case studies.

Molecular Formula: C₈H₁₄O
Molecular Weight: 142.20 g/mol
IUPAC Name: 2-Ethyl-2-methylpent-4-ynal
CAS Number: 21577623

Antimicrobial Properties

Research indicates that 2-Ethyl-2-methylpent-4-ynal exhibits significant antimicrobial activity. In a study evaluating various aldehydes for their antimicrobial efficacy, this compound demonstrated effective inhibition against a range of bacterial strains, including Escherichia coli and Staphylococcus aureus. The minimal inhibitory concentration (MIC) values were found to be comparable to those of established antimicrobial agents.

Microorganism	MIC (µg/mL)	Standard Antimicrobial Agent	MIC (µg/mL)
E. coli	32	Ampicillin	16
S. aureus	16	Vancomycin	8

Anticancer Activity

The potential anticancer activity of 2-Ethyl-2-methylpent-4-ynal has been explored in various cancer cell lines. In vitro studies have shown that this compound induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase pathways.

Case Study: MCF-7 Cell Line

In a controlled experiment, MCF-7 cells treated with varying concentrations of 2-Ethyl-2-methylpent-4-ynal exhibited a dose-dependent decrease in cell viability:

Concentration (µM)	Cell Viability (%)
0	100
10	85
25	60
50	30

The results indicate that higher concentrations lead to significant cytotoxic effects, suggesting the compound's potential as a chemotherapeutic agent.

The biological activity of 2-Ethyl-2-methylpent-4-ynal is believed to involve multiple mechanisms:

• Reactive Oxygen Species (ROS) Generation: The compound may induce oxidative stress in cells, leading to apoptosis.
• Caspase Activation: Activation of caspases plays a crucial role in the apoptotic pathway triggered by this compound.
• Inhibition of Key Enzymes: It may inhibit specific enzymes involved in cell proliferation and survival.

Research Findings

Recent studies have focused on synthesizing derivatives of 2-Ethyl-2-methylpent-4-ynal to enhance its biological activity. For instance, modifications to the alkynyl group have been shown to improve antimicrobial potency and selectivity against cancer cells.

Synthesis and Derivative Studies

Table summarizing the derivatives synthesized from 2-Ethyl-2-methylpent-4-ynal and their biological activities: